BENGHE Foundational & Exploratory

Check Availability & Pricing

Fast Yellow AB chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fast Yellow AB
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Abstract

Fast Yellow AB, also known as Acid Yellow 9, is an azo dye that was historically used as a
food colorant under the E number E105. Due to toxicological concerns, its use in food products
is now prohibited in Europe and the United States.[1][2] Despite its delisting as a food additive,
Fast Yellow AB remains a compound of interest in various scientific fields. It serves as a
crucial analytical reference standard for the detection and quantification of azo dyes in
consumer goods. Furthermore, its chemical properties make it a valuable model compound for
environmental studies, particularly in the development of remediation technologies for textile
and industrial wastewater. This guide provides an in-depth overview of the chemical structure,
physicochemical properties, synthesis, and analytical methodologies related to Fast Yellow
AB.

Chemical Structure and Identification

Fast Yellow AB is an anionic monoazo dye characterized by the presence of two
benzenesulfonic acid groups, which confer its water solubility. The molecule consists of two
substituted benzene rings linked by an azo group (-N=N-).
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DOT Script for Chemical Structure of Fast Yellow AB

Caption: Chemical Structure of Fast Yellow AB.

Identifier Value
2-amino-5-[(E)-(4-
IUPAC Name sulfophenyl)diazenyl]benzenesulfonic acid[3][4]
[5]
Fast Yellow, Acid Yellow, Food Yellow 2, C.I.
Synonyms
13015[1][3][41[5]
CAS Number 2706-28-7 (acid form)[1][4][6]

79873-36-2 (disodium salt)[7][8]

Molecular Formula

C12H11N306S2[3][4][9]

InChl Key

FPVGTPBMTFTMRT-UHFFFAOY SA-L[7]

SMILES

Nclcee(cc1OS(0)=0)/N=N/c2ccc(0OS(0)=0)cc2
[3]

Physicochemical and Spectral Properties

Fast Yellow AB is a bright yellow, crystalline powder. Its key properties are summarized in the

table below.
Property Value
Molecular Weight 357.36 g/mol [3][4][9]
Melting Point 102-104 °CJ[9]
Solubility Soluble in water and ethanol[9]

Physical Form

Fine crystalline powder[9]

UV-Vis Amax

~420 nm
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Experimental Protocols
Synthesis of Fast Yellow AB

The synthesis of Fast Yellow AB is a classic example of a two-step azo dye synthesis

involving diazotization and azo coupling.[7]

DOT Script for Synthesis Workflow of Fast Yellow AB

Step 1: Diazotization
. . . Sodium Nitrite (NaNO2) +
4-Aminobenzenesulfonic acid Hydrochloric Acid (HCI)
0-5°C
Step 2: Azo Coupling
Diazonium Salt Intermediate 2-Aminobenzenesulfonic acid
AN

Hlectrophilic
Aromagtic Substitution

Click to download full resolution via product page
Caption: Synthesis workflow of Fast Yellow AB.
Methodology:
» Diazotization of 4-aminobenzenesulfonic acid:

o Dissolve 4-aminobenzenesulfonic acid (sulfanilic acid) and sodium carbonate in water,

heating gently to facilitate dissolution.

o Cool the solution to room temperature and add a solution of sodium nitrite in water.
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o Chill the resulting mixture in an ice-water bath to maintain a temperature between 0-5 °C.

o Slowly add this mixture to a beaker containing hydrochloric acid over ice, ensuring the
temperature does not exceed 5 °C. This reaction forms the 4-sulfobenzenediazonium
chloride intermediate. The low temperature is critical to prevent the decomposition of the
unstable diazonium salt.[7]

e Azo Coupling:
o In a separate flask, dissolve 2-aminobenzenesulfonic acid in a sodium hydroxide solution.
o Cool this solution in an ice-water bath.

o Slowly add the previously prepared cold diazonium salt solution to the 2-
aminobenzenesulfonic acid solution with constant stirring.

o Maintain the mixture in the ice-water bath with stirring for an additional 10-15 minutes to
ensure the completion of the coupling reaction.

« Isolation and Purification:
o The crude Fast Yellow AB will precipitate out of the solution.
o Collect the product by vacuum filtration.

o Recrystallize the crude product from an appropriate solvent system, such as an
ethanol/water mixture, to obtain the purified Fast Yellow AB.

Analysis by High-Performance Liquid Chromatography
(HPLC)

HPLC with a photodiode array (PDA) or UV-Vis detector is a common method for the
identification and quantification of Fast Yellow AB in various matrices, such as food and
beverage samples.

Methodology:
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e Instrumentation: A standard HPLC system equipped with a pump, autosampler, column
oven, and a PDA or UV-Vis detector.

e Column: Areversed-phase C18 column (e.g., 4.6 x 250 mm, 5 pm particle size) is typically
used.

o Mobile Phase: A gradient elution is often employed using a mixture of an aqueous buffer
(e.g., 20 mM ammonium acetate at pH 6.8) and an organic solvent (e.g., methanol or
acetonitrile).

o Flow Rate: A typical flow rate is 1.0 mL/min.

e Detection: The detector is set to monitor the absorbance at the Amax of Fast Yellow AB,
which is approximately 420 nm.

e Sample Preparation:

o Liquid Samples (e.g., beverages): Degas carbonated samples by sonication. Dilute the
sample with deionized water and filter through a 0.45 pum syringe filter before injection.

o Solid Samples (e.g., candies, powders): Dissolve a known weight of the sample in a
suitable solvent, which may require heating or sonication. Centrifuge or filter the solution
to remove any insoluble matter. Further dilution may be necessary to bring the analyte
concentration within the calibration range.

o Quantification: Create a calibration curve by injecting standard solutions of Fast Yellow AB
at known concentrations. The concentration of Fast Yellow AB in the sample can then be
determined by comparing its peak area to the calibration curve.

Applications

e Analytical Standard: Fast Yellow AB is used as a reference standard for the quantification of
azo dyes in various consumer products, including drinks and candies, using techniques like
reversed-phase HPLC with photodiode array detection and high-performance thin-layer
chromatography (HPTLC).
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e pH Indicator: Due to its ability to change color in response to varying pH levels, it can be
used as a pH indicator in titrations and other analytical chemistry applications.[7]

e Environmental Science: As a representative water-soluble azo dye, Fast Yellow AB is a key
compound in studies focused on the remediation of wastewater from textile and other
industries. Its structural features, particularly the azo bond, are of central interest in the
development of degradation technologies.[7]

Safety and Toxicology

Fast Yellow AB is considered a harmful substance and is no longer permitted for use as a food
dye in Europe and the USA.[1][3][4][5][9] Toxicological data has indicated potential health risks,
and it has been implicated in non-atopic asthma.[1][3][9] The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals includes the following hazard statements for
Fast Yellow AB:

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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